Cas no 868220-78-4 (5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868220-78-4
• MF: C₁₄H₁₇N₅O₂S
• MW: 319.382080793381
• CID: 6336239
• PubChem ID: 4380928
• Update Time: 2025-10-29

5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CHEMBL584023
• AB00675917-01
• SR-01000015543-1
• AKOS024609961
• 5-(furan-2-yl(4-methylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[furan-2-yl-(4-methylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F1805-0283
• 5-[(furan-2-yl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• GNF-Pf-1013
• SR-01000015543
• 868220-78-4

• Inchi： 1S/C14H17N5O2S/c1-17-4-6-18(7-5-17)11(10-3-2-8-21-10)12-13(20)19-14(22-12)15-9-16-19/h2-3,8-9,11,20H,4-7H2,1H3
• InChI Key： NQEJVAAOVBRYAC-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(=C1C(C1=CC=CO1)N1CCN(C)CC1)O

Computed Properties

• Exact Mass: 319.11029598g/mol
• Monoisotopic Mass: 319.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 868220-78-4)

The compound 5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 868220-78-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This article delves into its chemical properties, synthesis pathways, and emerging relevance in drug discovery, aligning with current trends in AI-driven drug design and precision medicine.

Structurally, this compound combines a furan ring, a methylpiperazine moiety, and a triazolothiazole core, making it a versatile scaffold for medicinal chemistry. Researchers have explored its interactions with biological targets, particularly in the context of kinase inhibition and GPCR modulation, which are hot topics in cancer therapy and neurodegenerative disease research. Its CAS No. 868220-78-4 serves as a critical identifier in chemical databases like PubChem and Reaxys, where users frequently search for "triazolothiazole derivatives" or "furan-based bioactive compounds".

Recent studies highlight the compound's potential in addressing drug resistance, a major challenge in modern pharmacology. Its triazolothiazole component exhibits electron-rich properties, enabling π-π stacking interactions with aromatic residues in enzyme active sites—a mechanism often discussed in computational chemistry forums and molecular docking studies. This aligns with Google Trends data showing rising searches for "heterocyclic compounds in drug discovery" and "small molecule inhibitors 2023".

From a synthetic perspective, the introduction of the 4-methylpiperazin-1-yl group enhances water solubility, addressing a key limitation of many triazole-containing drugs. Pharmaceutical chemists actively investigate such modifications to improve bioavailability, a subject dominating queries like "how to increase drug solubility" on research platforms. The compound's furan-2-yl attachment also provides a handle for further functionalization, enabling structure-activity relationship (SAR) studies—a technique frequently mentioned in medicinal chemistry webinars.

In analytical characterization, advanced techniques like LC-MS and NMR spectroscopy confirm the purity and stability of CAS 868220-78-4. These methods are crucial for quality control in pharmaceutical manufacturing, another area witnessing increased search traffic due to growing interest in continuous processing and Quality by Design (QbD) approaches. The compound's 1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol backbone shows remarkable stability under physiological pH, making it suitable for oral administration routes—a feature highlighted in recent drug formulation publications.

Emerging applications in immuno-oncology have further boosted interest in this chemical entity. Preliminary data suggest its potential as a checkpoint inhibitor adjuvant, correlating with the surge in searches for "small molecule immunomodulators". The methylpiperazine segment may contribute to blood-brain barrier penetration, sparking discussions in CNS drug development circles about its utility against neuroinflammation—a trending topic in Alzheimer's research.

Environmental considerations are also addressed through studies of the compound's biodegradation profile, responding to the pharmaceutical industry's focus on green chemistry. Regulatory databases show growing documentation of 868220-78-4's ecotoxicological parameters, coinciding with increased public searches for "sustainable pharmaceuticals" and "pharma wastewater treatment".

In conclusion, 5-(furan-2-yl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a multifaceted research tool bridging medicinal chemistry, drug delivery, and molecular biology. Its CAS No. 868220-78-4 serves as a gateway to extensive scientific literature, while its structural features continue to inspire innovations in targeted therapy development—a field experiencing exponential growth according to analytics from PubMed and Google Scholar.